Cas no 77008-64-1 (1-chloro-3-[1-(4-chlorophenyl)ethyl]benzene)

• Product Name: 1-chloro-3-[1-(4-chlorophenyl)ethyl]benzene
• CAS No: 77008-64-1
• MF: C₁₄H₁₂Cl₂
• MW: 251.151082038879
• CID: 862002
• PubChem ID: 522635
• Update Time: 2025-04-19

1-chloro-3-[1-(4-chlorophenyl)ethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-[1-(4-chlorophenyl)ethyl]benzene
• 77008-64-1
• SCHEMBL12204149

• Inchi： 1S/C14H12Cl2/c1-10(11-5-7-13(15)8-6-11)12-3-2-4-14(16)9-12/h2-10H,1H3
• InChI Key： RCBXKRCNRRAKLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 250.03176
• Monoisotopic Mass: 250.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0